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Compound of Interest

Compound Name: 2,5-Difluorobenzonitrile

Cat. No.: B1295057

Essential Safety and Handling Guide for 2,5-
Difluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2,5-
Difluorobenzonitrile, including comprehensive operational and disposal plans. Adherence to
these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Risk Assessment

2,5-Difluorobenzonitrile is a hazardous chemical that requires careful handling. A thorough
risk assessment must be conducted before commencing any work. Key hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2,5-Difluorobenzonitrile is provided
in the table below.

Property Value

Molecular Formula C7HsF2N

Molecular Weight 139.10 g/mol [1][3]

Appearance White to light yellow crystalline powder[4]
Melting Point 33-35 °C[2][3][4]

Boiling Point 178.4 £ 20.0 °C at 760 mmHg[3]

Density 1.3+ 0.1 g/cm3[3]

Flash Point 77.8 £0.0 °C[3]

Vapor Pressure 0.8 £ 0.3 mmHg at 25 °CJ3]

Occupational Exposure Limits

No specific occupational exposure limits (OELS) for 2,5-Difluorobenzonitrile have been
established by major regulatory bodies.[5][6][7][8] Therefore, it is imperative to handle this
compound with stringent engineering controls and personal protective equipment to minimize
any potential exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,5-Difluorobenzonitrile:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1295057?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Difluorobenzonitrile
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3697647.htm
https://www.chemwhat.com/25-difluorobenzonitrile-cas-64248-64-2/
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3697647.htm
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.chemsrc.com/en/cas/64248-64-2_243043.html
https://www.benchchem.com/product/b1295057?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/72894.pdf
https://downloads.ossila.com/msds/2-4-difluorobenzonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2684_msds.pdf
https://www.echemi.com/sds/26-difluorobenzonitrile-temppid160628001502.html
https://www.benchchem.com/product/b1295057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Gloves must be inspected before use and

disposed of immediately if contaminated.

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield should be worn

when there is a risk of splashing.

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes are
required. For larger quantities or when there is a
significant risk of exposure, a chemical-resistant

apron or suit should be considered.

Respiratory Protection

All handling of powdered 2,5-
Difluorobenzonitrile must be conducted in a
certified chemical fume hood. If engineering
controls are not sufficient, a NIOSH-approved
respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Operational Plan: Step-by-Step Handling

Procedures

The following workflow ensures the safe handling of 2,5-Difluorobenzonitrile from receipt to

disposal.
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Safe Handling Workflow for 2,5-Difluorobenzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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